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Compound of Interest
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Cat. No.: B148235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
S-14506 is a potent and selective full agonist for the serotonin 1A (5-HT1A) receptor.[1][2] It

also exhibits dopamine D2 receptor antagonist properties.[3] This dual mechanism of action

makes S-14506 a compound of interest for investigating the complex interplay between the

serotonergic and dopaminergic systems in various physiological and pathological processes. In

vivo microdialysis is a powerful technique to study the neurochemical effects of S-14506 in

specific brain regions of freely moving animals, providing crucial insights into its

pharmacodynamic profile.[4]

These application notes provide a detailed protocol for conducting in vivo microdialysis

experiments to assess the effects of S-14506 on extracellular levels of serotonin (5-HT) and

dopamine (DA) in key brain regions such as the prefrontal cortex, hippocampus, and striatum.

Key Applications
Investigating the in vivo potency and efficacy of S-14506 at 5-HT1A receptors.

Elucidating the impact of S-14506 on serotonergic and dopaminergic neurotransmission.

Characterizing the dose-dependent effects of S-14506 on neurotransmitter release and

metabolism.
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Assessing the pharmacokinetic/pharmacodynamic relationship of S-14506 in the central

nervous system.

Exploring the neurochemical basis of the behavioral effects of S-14506.

Signaling Pathway of S-14506
S-14506, as a 5-HT1A receptor agonist, primarily acts on presynaptic autoreceptors on

serotonergic neurons in the raphe nuclei and on postsynaptic receptors in various brain

regions. Activation of the Gi/o-coupled 5-HT1A receptor leads to the inhibition of adenylyl

cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of ion channels, ultimately

resulting in a decrease in neuronal firing and serotonin release. Its antagonist action at D2

receptors would be expected to block the effects of endogenous dopamine at these sites.
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S-14506 Signaling Pathway
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In Vivo Microdialysis Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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